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Introduction

IC87201 is a small molecule inhibitor that selectively disrupts the protein-protein interaction
between Postsynaptic Density Protein-95 (PSD-95) and neuronal Nitric Oxide Synthase
(nNOS).[1][2] By uncoupling nNOS from the N-methyl-D-aspartate receptor (NMDAR) complex,
IC87201 suppresses NMDAR-dependent nitric oxide (NO) and cyclic guanosine
monophosphate (cGMP) formation.[1] This mechanism allows for the modulation of
excitotoxicity and neuronal signaling without directly blocking the NMDA receptor channel,
which has been associated with numerous side effects.[2] Preclinical studies have
demonstrated the therapeutic potential of IC87201 in models of ischemic stroke, neuropathic
pain, and depression.[3][4][5]

These application notes provide detailed protocols for the preparation and long-term
administration of IC87201 in preclinical research settings, along with a summary of its
mechanism of action and key quantitative data from published studies. The provided protocols
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are intended to serve as a guide for researchers and may require optimization for specific
experimental models and objectives.

Mechanism of Action

IC87201 functions as an allosteric inhibitor of the nNOS-PDZ/PSD-95-PDZ interaction.[1] It
binds to the B-finger of the nNOS-PDZ domain, preventing its association with PSD-95.[1] This
targeted disruption of the PSD-95/nNOS complex is crucial in pathological conditions
associated with glutamate excitotoxicity, where excessive NMDAR activation leads to a surge
in NO production and subsequent neuronal damage.[6] IC87201 has been shown to reduce
NMDA-induced cGMP production in primary hippocampal neurons with an IC50 of 2.7 uM.[1]

Signaling Pathway of IC87201 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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